Cas no 1806508-11-1 (Ethyl 4-(carboxymethyl)-3-(3-oxopropyl)benzoate)

• Product Name: Ethyl 4-(carboxymethyl)-3-(3-oxopropyl)benzoate
• CAS No: 1806508-11-1
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• CID: 4959637
• Update Time: 2025-10-21

Ethyl 4-(carboxymethyl)-3-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(carboxymethyl)-3-(3-oxopropyl)benzoate

• Inchi： 1S/C14H16O5/c1-2-19-14(18)12-6-5-11(9-13(16)17)10(8-12)4-3-7-15/h5-8H,2-4,9H2,1H3,(H,16,17)
• InChI Key： AODCBBTYTNDCAX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(CC(=O)O)=C(C=1)CCC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 326
• XLogP3: 1.3
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 4-(carboxymethyl)-3-(3-oxopropyl)benzoate

Comprehensive Overview of Ethyl 4-(carboxymethyl)-3-(3-oxopropyl)benzoate (CAS No. 1806508-11-1)

Ethyl 4-(carboxymethyl)-3-(3-oxopropyl)benzoate (CAS No. 1806508-11-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This ester derivative, characterized by its unique molecular structure featuring both carboxymethyl and 3-oxopropyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its benzoate backbone further enhances its applicability in designing bioactive compounds, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

The compound's CAS No. 1806508-11-1 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance in industrial and laboratory settings. Recent trends indicate a surge in inquiries related to "Ethyl 4-(carboxymethyl)-3-(3-oxopropyl)benzoate synthesis" and "applications of CAS 1806508-11-1," highlighting its potential in green chemistry initiatives and sustainable manufacturing processes. Researchers are particularly intrigued by its role in developing biodegradable polymers and carboxymethyl-based prodrugs, aligning with global demands for eco-friendly alternatives.

From a structural perspective, the presence of the 3-oxopropyl moiety in Ethyl 4-(carboxymethyl)-3-(3-oxopropyl)benzoate enables selective reactivity, facilitating its use in cross-coupling reactions and Michael additions. This property is pivotal for constructing heterocyclic frameworks, a key focus area in modern medicinal chemistry. Additionally, its benzoate ester group offers stability under physiological conditions, making it a candidate for controlled-release formulations—a topic frequently discussed in pharmaceutical forums.

Analytical studies of CAS No. 1806508-11-1 emphasize its compatibility with spectroscopic techniques such as NMR and HPLC, ensuring precise quality control in production. The compound's solubility profile in polar solvents like DMSO and ethanol further broadens its utility in high-throughput screening assays, addressing the needs of drug discovery pipelines. Notably, queries like "solubility of Ethyl 4-(carboxymethyl)-3-(3-oxopropyl)benzoate" and "NMR data for CAS 1806508-11-1" dominate technical discussions, underscoring its analytical importance.

In material science, Ethyl 4-(carboxymethyl)-3-(3-oxopropyl)benzoate is explored for its potential in modifying surface properties of nanomaterials. Its carboxymethyl group can anchor to metal oxides, enabling functionalization of nanoparticles for catalytic or sensing applications. This aligns with the rising interest in "nanomaterial functionalization using benzoate derivatives," a trending topic in advanced material journals.

Regulatory and safety assessments of CAS No. 1806508-11-1 confirm its compliance with standard laboratory handling protocols, though users often search for "handling guidelines for Ethyl 4-(carboxymethyl)-3-(3-oxopropyl)benzoate." Proper storage under inert atmospheres and avoidance of strong oxidizers are recommended to maintain its integrity. Such precautions are critical given the compound's sensitivity to hydrolysis under extreme pH conditions.

The commercial availability of Ethyl 4-(carboxymethyl)-3-(3-oxopropyl)benzoate through specialized chemical suppliers has expanded its accessibility. Market analyses reveal increased procurement for academic and industrial R&D, particularly in regions prioritizing innovation in life sciences. Searches for "suppliers of CAS 1806508-11-1" and "bulk pricing for benzoate intermediates" reflect its economic viability.

Future research directions for CAS No. 1806508-11-1 may explore its enantioselective applications or hybrid material designs, responding to emerging queries like "chiral synthesis with 3-oxopropyl benzoates." As sustainability becomes a central theme, its derivatives could play a role in carbon capture technologies or renewable energy storage systems—an area gaining traction in scientific communities.

In summary, Ethyl 4-(carboxymethyl)-3-(3-oxopropyl)benzoate (CAS No. 1806508-11-1) exemplifies the intersection of innovation and practicality in contemporary chemistry. Its multifaceted applications, coupled with rigorous scientific interest, position it as a compound of enduring value across diverse disciplines.